Cas no 134553-54-1 (b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl-)

• Product Name: b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl-
• CAS No: 134553-54-1
• MF: C₂₁H₃₆O₁₀
• MW: 448.504548072815
• CID: 162448
• PubChem ID: 131802
• Update Time: 2025-04-19

b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl-
• (2S,3R,4S,5S,6R)-2-(3,7-dimethylocta-1,6-dien-3-yloxy)-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-3,4,5-triol
• neohancoside A
• 3,7-dimethylocta-1,6-dien-3-yl 6-O-beta-D-ribopyranosyl-beta-D-allopyranoside
• beta-D-Glucopyranoside, 1-ethenyl-1,5-dimethyl-4-hexenyl 6-O-beta-D-xylopyranosyl-
• linaloyl beta-primerveroside
• linalyl 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside
• linalyl beta-primeveroside
• 134553-54-1
• 3,7-Dimethylocta-1,6-dien-3-yl 6-O-pentopyranosylhexopyranoside
• DTXSID60928670

• Inchi： 1S/C21H36O10/c1-5-21(4,8-6-7-11(2)3)31-20-18(27)16(25)15(24)13(30-20)10-29-19-17(26)14(23)12(22)9-28-19/h5,7,12-20,22-27H,1,6,8-10H2,2-4H3/t12-,13-,14+,15-,16+,17-,18-,19+,20+,21?/m1/s1
• InChI Key： OKNPZRJNRSGKME-XEGIVNTOSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)OC(C=C)(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 448.231
• Monoisotopic Mass: 448.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 652.4°Cat760mmHg
• Flash Point: 348.3°C
• Refractive Index: 1.566

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides